Synthesis and Characterization of Sodium 2-Ethylhexyl Sulfate: A Technical Guide
Synthesis and Characterization of Sodium 2-Ethylhexyl Sulfate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of sodium 2-ethylhexyl sulfate (B86663), an anionic surfactant with wide-ranging applications in industrial processes and potentially in pharmaceutical formulations as a wetting agent and emulsifier. This document details common synthetic routes, experimental protocols, and in-depth characterization methodologies.
Synthesis of Sodium 2-Ethylhexyl Sulfate
Sodium 2-ethylhexyl sulfate is commercially produced by the sulfation of 2-ethylhexanol, followed by neutralization with a sodium base. Laboratory-scale syntheses can be achieved through various methods, with the use of a sulfur trioxide-pyridine complex being a common approach.
Industrial Manufacturing Process
The industrial production of sodium 2-ethylhexyl sulfate typically involves a continuous sulfation reaction in a falling film reactor.[1][2] In this process, 2-ethylhexyl alcohol and sulfur trioxide are reacted in a roughly 1:1 molar ratio.[2] The reaction is highly exothermic and requires careful temperature control, generally maintained between 30-60°C.[2] The resulting 2-ethylhexyl hydrogen sulfate is then neutralized with sodium hydroxide (B78521) to yield the final product.[1][2]
Laboratory-Scale Synthesis
A common laboratory method for the synthesis of sodium 2-ethylhexyl sulfate involves the use of a sulfur trioxide-pyridine complex as the sulfonating agent. This method offers a milder and more controlled reaction compared to the use of fuming sulfuric acid.
Experimental Protocol: Synthesis via Sulfur Trioxide-Pyridine Complex
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-ethylhexanol (1 equivalent) in a suitable anhydrous solvent such as pyridine (B92270) or dichloromethane (B109758) under an inert atmosphere (e.g., nitrogen or argon).
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Sulfation: Cool the solution in an ice bath. Prepare a solution of sulfur trioxide-pyridine complex (1.0-1.2 equivalents) in the same solvent and add it dropwise to the alcohol solution while maintaining the temperature below 10°C.
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Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Neutralization: Upon completion of the reaction, cool the mixture in an ice bath and slowly add a solution of sodium hydroxide (1 equivalent) in water or ethanol (B145695) to neutralize the resulting 2-ethylhexyl hydrogen sulfate.
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Isolation and Purification: The product can be isolated by removal of the solvent under reduced pressure. The crude sodium 2-ethylhexyl sulfate can be purified by recrystallization from a suitable solvent system, such as ethanol/water or acetone/water, to remove unreacted starting materials and inorganic salts.[3][4]
A multi-stage synthesis using aminosulfonic acid and pyridine under microwave irradiation, followed by treatment with sodium carbonate and sodium sulfate, has also been reported.[1]
Synthesis Pathway
Caption: General reaction scheme for the synthesis of sodium 2-ethylhexyl sulfate.
Characterization of Sodium 2-Ethylhexyl Sulfate
Thorough characterization is essential to confirm the identity, purity, and physicochemical properties of the synthesized sodium 2-ethylhexyl sulfate.
Physicochemical Properties
A summary of the key physicochemical properties of sodium 2-ethylhexyl sulfate is presented in Table 1.
Table 1: Physicochemical Properties of Sodium 2-Ethylhexyl Sulfate
| Property | Value | Reference(s) |
| Molecular Formula | C₈H₁₇NaO₄S | [1][5] |
| Molecular Weight | 232.27 g/mol | [1][5] |
| Appearance | White to off-white powder/crystalline solid or clear, colorless to yellowish liquid | [1][5] |
| Solubility | Soluble in water | [1] |
| Density | 1.12 g/mL at 20 °C (lit.) | [6] |
| Stability | Stable in weak acid and alkali, and hard water; hydrolyzes in strong acid. | [1] |
Spectroscopic Analysis
2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Spectrum:
| Chemical Shift (ppm) | Multiplicity | Integration | Assignment |
| ~ 3.9 - 4.1 | t | 2H | -CH₂-O-SO₃⁻ |
| ~ 1.5 - 1.7 | m | 1H | -CH(CH₂CH₃)- |
| ~ 1.2 - 1.5 | m | 8H | -CH₂- (butyl chain) |
| ~ 0.8 - 1.0 | t + t | 6H | -CH₃ (butyl chain) and -CH₃ (ethyl group) |
Predicted ¹³C NMR Spectrum:
| Chemical Shift (ppm) | Assignment |
| ~ 68 - 70 | -CH₂-O-SO₃⁻ |
| ~ 38 - 40 | -CH(CH₂CH₃)- |
| ~ 28 - 32 | -CH₂- (butyl chain) |
| ~ 22 - 24 | -CH₂- (butyl chain) |
| ~ 13 - 15 | -CH₃ (butyl chain) |
| ~ 10 - 12 | -CH₃ (ethyl group) |
2.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of sodium 2-ethylhexyl sulfate is expected to exhibit characteristic absorption bands for the alkyl and sulfate functional groups. An experimental spectrum is available from Rewo Chemische Werke.[4]
Table 2: Expected FTIR Absorption Bands for Sodium 2-Ethylhexyl Sulfate
| Wavenumber (cm⁻¹) | Vibration |
| 2850 - 3000 | C-H stretching (alkyl groups) |
| 1450 - 1470 | C-H bending (alkyl groups) |
| ~1250 | S=O asymmetric stretching (sulfate) |
| ~1060 | S=O symmetric stretching (sulfate) |
| ~850 | C-O-S stretching |
2.2.3. Mass Spectrometry (MS)
Mass spectrometry can be used to confirm the molecular weight and to study the fragmentation pattern of the molecule. For anionic surfactants like sodium 2-ethylhexyl sulfate, electrospray ionization (ESI) is a suitable technique.
Expected Fragmentation Pattern:
Purity and Compositional Analysis
The purity of synthesized sodium 2-ethylhexyl sulfate and the composition of commercial products can be determined using standard analytical methods.
Table 3: Analytical Methods for Quality Control
| Parameter | Method | Standard Reference(s) |
| Anionic Active Matter | Two-phase titration | ISO 2271 |
| Sodium Chloride | Potentiometric titration | GB/T 15963, ISO 894 |
| Sodium Sulfate | Gravimetric or titrimetric methods | GB/T 15963, ISO 894 |
| pH (of aqueous solution) | Potentiometry | GB/T 6368, ISO 4316 |
Experimental Workflow for Characterization
